Cas no 1256837-06-5 (6-Methoxy-4-phenylpicolinic acid)

• Product Name: 6-Methoxy-4-phenylpicolinic acid
• CAS No: 1256837-06-5
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 4907351
• Update Time: 2025-05-21

6-Methoxy-4-phenylpicolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-4-phenylpicolinic acid

• Inchi： 1S/C13H11NO3/c1-17-12-8-10(7-11(14-12)13(15)16)9-5-3-2-4-6-9/h2-8H,1H3,(H,15,16)
• InChI Key： CWVRAECAHDOEFL-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC(C(=O)O)=N1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 263
• XLogP3: 2.6
• Topological Polar Surface Area: 59.4

Additional information on 6-Methoxy-4-phenylpicolinic acid

Comprehensive Overview of 6-Methoxy-4-phenylpicolinic acid (CAS No. 1256837-06-5): Properties, Applications, and Research Insights

6-Methoxy-4-phenylpicolinic acid (CAS No. 1256837-06-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This picolinic acid derivative combines a methoxy group at the 6-position and a phenyl ring at the 4-position, creating a versatile scaffold for drug discovery and material science applications. Researchers frequently explore its potential as a building block for bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in heterocyclic compounds like 6-Methoxy-4-phenylpicolinic acid aligns with current trends in precision medicine and sustainable chemistry. Recent literature highlights its role in modulating protein-protein interactions, a hot topic in cancer therapeutics and neurodegenerative disease research. Its CAS No. 1256837-06-5 serves as a critical identifier in patent filings and regulatory documents, emphasizing its commercial relevance. Analytical techniques such as HPLC purification and NMR characterization are commonly employed to ensure the compound's purity for research applications.

From a synthetic chemistry perspective, 6-Methoxy-4-phenylpicolinic acid exemplifies the importance of structure-activity relationship (SAR) studies. Its carboxylic acid functionality allows for further derivatization, making it valuable for creating prodrugs or bioconjugates. Industry reports suggest rising demand for such fine chemicals in biopharmaceutical manufacturing, driven by the need for novel small molecule therapeutics. Environmental considerations also play a role, with researchers investigating green synthesis methods to produce this compound with reduced waste.

The compound's physicochemical properties—including its logP value and hydrogen bonding capacity—make it particularly interesting for drug delivery optimization. Computational chemists frequently include CAS 1256837-06-5 in molecular docking simulations to predict binding affinities with biological targets. These applications resonate with current searches for "AI in drug discovery" and "computational chemistry tools," reflecting broader industry digitalization trends.

Quality control protocols for 6-Methoxy-4-phenylpicolinic acid emphasize ICH guidelines compliance, addressing growing regulatory scrutiny in API manufacturing. Stability studies under various pH and temperature conditions are routinely conducted, as documented in recent journal publications indexed by major scientific databases. The compound's spectral data (IR, MS) are often shared in open-access repositories to support reproducible research—a practice increasingly demanded by funding agencies worldwide.

Emerging applications in material science leverage the compound's ability to form coordination complexes with metals, relevant to catalysis and sensor development. Patent analyses reveal innovative uses in organic electronics, particularly as charge transport materials in OLED devices. This multidisciplinary utility explains why searches for "multi-functional organic compounds" often lead to information about picolinic acid derivatives like this one.

For researchers sourcing CAS 1256837-06-5, technical specifications typically include ≥98% purity by HPLC analysis, with detailed certificates of analysis available from reputable suppliers. Proper storage conditions (often 2-8°C under inert atmosphere) and handling precautions are emphasized to maintain stability. These practical considerations address common queries about "chemical storage best practices" in laboratory settings.

The scientific community continues to explore 6-Methoxy-4-phenylpicolinic acid's potential through high-throughput screening initiatives. Its inclusion in fragment-based drug design libraries underscores its value in early-stage discovery. As interest grows in targeted therapies and personalized medicine, this compound's modular structure positions it as a key player in next-generation therapeutic development pipelines.